N-(4-fluorophenyl)-2-(5-(4-methoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl)acetamide
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Description
N-(4-fluorophenyl)-2-(5-(4-methoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl)acetamide is a useful research compound. Its molecular formula is C19H16FN5O4 and its molecular weight is 397.366. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
The modification of acetamide compounds has shown significant potential in anticancer research. For instance, the replacement of the acetamide group with an alkylurea moiety in certain compounds has led to the retention of antiproliferative activity and inhibitory activity against PI3Ks and mTOR, crucial targets in cancer therapy. Such modifications have also resulted in dramatically reduced acute oral toxicity, suggesting the potential for safer therapeutic agents. This approach highlights the importance of structural modifications in enhancing the efficacy and safety of anticancer compounds (Xiao-meng Wang et al., 2015).
Antimicrobial and Herbicidal Activities
New analogs of 3-methyl-[1,2,4]triazolo[3,4-a]phthalazines synthesized from phthalic anhydride have shown inhibition activity against the HCT 116 cancer cell line and antimicrobial activities, underscoring the versatile applications of triazole-based compounds in both oncology and antimicrobial research (G. Kumar et al., 2019). Additionally, triazolinone derivatives have been explored for their herbicidal activities, with certain compounds designed around the triazolinone scaffold displaying promising herbicidal potential against broadleaf weeds in rice fields, indicating the agricultural applications of such chemicals (Yan-ping Luo et al., 2008).
properties
IUPAC Name |
N-(4-fluorophenyl)-2-[5-(4-methoxyphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16FN5O4/c1-29-14-8-6-13(7-9-14)25-18(27)16-17(19(25)28)24(23-22-16)10-15(26)21-12-4-2-11(20)3-5-12/h2-9,16-17H,10H2,1H3,(H,21,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XTTZVFVWAKYSEO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C(=O)C3C(C2=O)N(N=N3)CC(=O)NC4=CC=C(C=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16FN5O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.